Cas no 1498914-24-1 (2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde
• CAS No: 1498914-24-1
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 6192715
• PubChem ID: 82418497
• Update Time: 2025-06-11

2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde
• EN300-1654826
• 1498914-24-1

• Inchi： 1S/C6H6N2O2/c1-8-5(2-3-7-8)6(10)4-9/h2-4H,1H3
• InChI Key： IPHNWNKIYTZCII-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1=CC=NN1C

Computed Properties

• Exact Mass: 138.042927438g/mol
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52Ų

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde

Introduction to 2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde (CAS No. 1498914-24-1)

2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde, identified by the chemical identifier CAS No. 1498914-24-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde derivative has garnered attention due to its structural uniqueness and its potential applications in the development of novel therapeutic agents. The compound features a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its broad spectrum of biological activities and ease of functionalization.

The molecular structure of 2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde consists of a methyl-substituted pyrazole ring linked to an aldehyde group at the 2-position. This configuration makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of drug discovery. The presence of the aldehyde functionality allows for further derivatization via condensation reactions, forming Schiff bases or other heterocyclic systems, which are often explored for their pharmacological properties.

In recent years, there has been a surge in research focused on developing new derivatives of pyrazole-based compounds due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of pyrazole derivatives as inhibitors of enzymes involved in inflammatory pathways, such as COX and LOX enzymes, as well as their role in antimicrobial and anticancer applications. The compound 2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde is no exception and has been investigated for its potential to modulate these pathways.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex pharmacophores. The pyrazole ring is highly tunable, allowing chemists to introduce various substituents that can enhance binding affinity or alter metabolic stability. For instance, modifications at the 3-position or 5-position of the pyrazole ring can significantly influence the biological activity of the molecule. Additionally, the aldehyde group provides a reactive site for further chemical transformations, enabling the synthesis of diverse derivatives with tailored properties.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde. Molecular docking studies have been employed to predict how this compound might interact with biological targets, such as protein kinases or transcription factors. These studies have suggested that certain derivatives could exhibit inhibitory activity against targets implicated in diseases like cancer and neurodegeneration. Such insights are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of 2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde typically involves multi-step organic reactions, starting from commercially available precursors like methylhydrazine and acetylacetone. The process often includes cyclization steps to form the pyrazole ring followed by functional group transformations to introduce the aldehyde moiety. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound in quantities suitable for research and development.

In conclusion, 2-(1-methyl-1H-pyrazol-5-yl)-2-oxoacetaldehyde (CAS No. 1498914-24-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an important role in future drug discovery efforts.